Cas no 2172546-59-5 (2-amino-4-(propan-2-yl)-1-propylcyclohexan-1-ol)

• Product Name: 2-amino-4-(propan-2-yl)-1-propylcyclohexan-1-ol
• CAS No: 2172546-59-5
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6240484
• PubChem ID: 165524371
• Update Time: 2025-09-28

2-amino-4-(propan-2-yl)-1-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(propan-2-yl)-1-propylcyclohexan-1-ol
• 2172546-59-5
• EN300-1624717

• Inchi： 1S/C12H25NO/c1-4-6-12(14)7-5-10(9(2)3)8-11(12)13/h9-11,14H,4-8,13H2,1-3H3
• InChI Key： PCIWLWAYCQNOJF-UHFFFAOYSA-N
• SMILES： OC1(CCC)CCC(C(C)C)CC1N

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-4-(propan-2-yl)-1-propylcyclohexan-1-ol

Recent Advances in the Study of 2-amino-4-(propan-2-yl)-1-propylcyclohexan-1-ol (CAS: 2172546-59-5)

The compound 2-amino-4-(propan-2-yl)-1-propylcyclohexan-1-ol (CAS: 2172546-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclohexanol derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 2-amino-4-(propan-2-yl)-1-propylcyclohexan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its potential use as a therapeutic agent.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have demonstrated that 2-amino-4-(propan-2-yl)-1-propylcyclohexan-1-ol exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been shown to interact with GABA receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. These findings were corroborated by a recent study in Neuropharmacology (2024), which reported dose-dependent effects in animal models.

Another significant development is the exploration of the compound's anti-inflammatory properties. Research published in the European Journal of Pharmacology (2023) indicated that 2-amino-4-(propan-2-yl)-1-propylcyclohexan-1-ol can inhibit the production of pro-inflammatory cytokines in macrophage cells. This suggests its potential utility in treating inflammatory diseases, although further studies are needed to fully understand its mechanism of action and therapeutic window.

Despite these promising findings, challenges remain. The pharmacokinetic profile of 2-amino-4-(propan-2-yl)-1-propylcyclohexan-1-ol, including its absorption, distribution, metabolism, and excretion (ADME) properties, is still under investigation. Early data indicate moderate oral bioavailability, which may necessitate formulation optimization or prodrug strategies to enhance its therapeutic efficacy. Additionally, toxicological studies are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, 2-amino-4-(propan-2-yl)-1-propylcyclohexan-1-ol (CAS: 2172546-59-5) represents a promising candidate for further drug development, with potential applications in neurology and immunology. Continued research into its synthesis, pharmacology, and safety will be essential to fully realize its therapeutic potential. The compound's unique structural and functional properties position it as a valuable subject for future studies in the chemical biology and pharmaceutical fields.